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Diperamycin Profile

The table below summarizes the key characteristics of Diperamycin found in the search results.

Attribute Description

Producer Streptomyces griseoaurantiacus [1] [2]

Chemical Class Cyclic hexadepsipeptide antibiotic [1]

Antimicrobial
Activity

Potent against various Gram-positive bacteria, including methicillin-resistant
Staphylococcus aureus (MRSA) [3] [1]

Reported
Metabolites

Strain AD2 also produces undecylprodigiosin and manumycin [2]

Guide to Cross-Resistance Research

Cross-resistance occurs when bacteria that develop resistance to one antibiotic also become resistant to

another, even if they have not been exposed to it [4] [5]. Conducting these studies involves specific

experimental frameworks.
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Start: Select Bacterial Strain

Step 1: Generate Resistant Mutants
(Expose to Antibiotic A)

Step 2: Measure Susceptibility Shift
(Determine MIC for Antibiotic B)

Step 3: Analyze Interaction

Cross-Resistance (XR)
Increased MIC for Antibiotic B

Collateral Sensitivity (CS)
Decreased MIC for Antibiotic B

Click to download full resolution via product page

The primary quantitative measure in these studies is the Minimum Inhibitory Concentration (MIC), which

is the lowest concentration of an antibiotic that prevents visible bacterial growth [4] [6]. A significant

increase in a mutant's MIC for a second antibiotic indicates cross-resistance, while a decrease indicates

collateral sensitivity [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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